Cas no 83619-81-2 (O-[2,2-dichloro-1-(2,4-dichlorophenyl)ethenyl] O,S-dimethyl phosphorothioate)
![O-[2,2-dichloro-1-(2,4-dichlorophenyl)ethenyl] O,S-dimethyl phosphorothioate structure](https://www.kuujia.com/scimg/cas/83619-81-2x500.png)
83619-81-2 structure
Product name:O-[2,2-dichloro-1-(2,4-dichlorophenyl)ethenyl] O,S-dimethyl phosphorothioate
O-[2,2-dichloro-1-(2,4-dichlorophenyl)ethenyl] O,S-dimethyl phosphorothioate Chemical and Physical Properties
Names and Identifiers
-
- O-[2,2-dichloro-1-(2,4-dichlorophenyl)ethenyl] O,S-dimethyl phosphorothioate
- Phosphorothioic acid, O-(2,2-dichloro-1-(2,4-dichlorophenyl)ethenyl) O,S-dimethyl ester
- 2,4-dichloro-1-[2,2-dichloro-1-[methoxy(methylsulfanyl)phosphoryl]oxyethenyl]benzene
- 83619-81-2
- DTXSID101003604
-
- Inchi: InChI=1S/C10H9Cl4O3PS/c1-16-18(15,19-2)17-9(10(13)14)7-4-3-6(11)5-8(7)12/h3-5H,1-2H3
- InChI Key: PRKXYTSRQSABAV-UHFFFAOYSA-N
- SMILES: COP(=O)(OC(=C(Cl)Cl)C1=C(C=C(C=C1)Cl)Cl)SC
Computed Properties
- Exact Mass: 381.873463g/mol
- Monoisotopic Mass: 379.876413g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 60.8Ų
O-[2,2-dichloro-1-(2,4-dichlorophenyl)ethenyl] O,S-dimethyl phosphorothioate Related Literature
-
Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
-
Ibrar Ayub,Dangsheng Su,Marc Willinger,Alexey Kharlamov,Leonid Ushkalov,Valery A. Zazhigalov,Nataly Kirillova,Robert Schlögl Phys. Chem. Chem. Phys., 2003,5, 970-978
-
Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
-
Soumaila Zebret,Elena Torres,Enzo Terreno,Laure Guénée,Carmine Senatore,Josef Hamacek Dalton Trans., 2011,40, 4284-4290
83619-81-2 (O-[2,2-dichloro-1-(2,4-dichlorophenyl)ethenyl] O,S-dimethyl phosphorothioate) Related Products
- 898641-62-8(1-(4-methoxy-2,3,5-trimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole)
- 2137463-26-2(Chloromethyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetate)
- 1091618-41-5(5-(4-Bromo-2-methoxyphenyl)oxazole)
- 1806446-46-7(1-Bromo-1-(2-bromo-4-nitrophenyl)propan-2-one)
- 133059-44-6(4-Bromo-3-fluorobenzonitrile)
- 2098078-97-6(2-(1-(2-fluoroethyl)-3-(pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile)
- 2160799-28-8((4,4-Dimethyloxolan-2-yl)methanethiol)
- 2248210-19-5((2R)-2-(2,6-Dimethylphenyl)propan-1-amine)
- 1807042-82-5(1-Bromo-1-(2-(cyanomethyl)phenyl)propan-2-one)
- 1353963-61-7(2-Chloro-N-(2,3-dichloro-benzyl)-N-ethyl-acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
